2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide

• Molecular Formula: C16H15Cl3N2O3S
• Molecular Weight: 421.7 g/mol
• IUPAC Name: 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide
• InChI: InChI=1S/C16H15Cl3N2O3S/c1-25(23,24)21(9-11-5-3-2-4-6-11)10-16(22)20-15-8-13(18)12(17)7-14(15)19/h2-8H,9-10H2,1H3,(H,20,22)
• InChI Key: KMTSLIGMULTQGR-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CC1=CC=CC=C1)CC(=O)NC2=CC(=C(C=C2Cl)Cl)Cl

Description

2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide, also known as BMTA, is a chemical compound that has gained attention in the scientific community due to its potential application in cancer treatment. BMTA is a small molecule inhibitor that targets the protein Hsp90, which plays a crucial role in the stability and function of many oncogenic proteins.

Mechanism of Action

2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide binds to the ATP-binding pocket of Hsp90 and disrupts its chaperone function. This leads to the destabilization and degradation of oncogenic client proteins, such as HER2, EGFR, and AKT. 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide also induces the activation of the heat shock response and the unfolded protein response, which can further enhance cancer cell death.
Biochemical and Physiological Effects:
2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide has been shown to induce cell cycle arrest, apoptosis, and autophagy in cancer cells. It also inhibits tumor angiogenesis and metastasis. In addition, 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide has been reported to have anti-inflammatory and neuroprotective effects in preclinical studies.

Advantages and Limitations for Lab Experiments

2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide is a potent and selective Hsp90 inhibitor that can be used as a tool compound for studying the role of Hsp90 in cancer biology. It has shown favorable pharmacokinetic properties and can be administered orally or intravenously. However, 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide has some limitations in lab experiments. It can be toxic to normal cells at high concentrations and may have off-target effects on other proteins. The synthesis of 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide is also challenging and requires expertise in organic chemistry.

Future Directions

There are several future directions for 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide research. One potential application is the development of 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide-based combination therapies with other cancer drugs. 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide can enhance the efficacy of chemotherapy and targeted therapy by sensitizing cancer cells to drug-induced apoptosis. Another direction is the optimization of 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide derivatives with improved potency, selectivity, and safety profiles. The identification of biomarkers for 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide response can also help to select patients who are most likely to benefit from 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide treatment. Finally, the elucidation of the molecular mechanisms underlying 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide-induced cell death can provide insights into the development of novel cancer therapeutics.

Synthesis Methods

The synthesis of 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide involves a series of chemical reactions starting from 2,4,5-trichloroaniline, benzylamine, and methylsulfonyl chloride. The reaction proceeds through a nucleophilic substitution and condensation reaction to form 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide. The purity and yield of 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide can be improved through recrystallization and chromatography techniques.

Scientific Research Applications

2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide has been extensively studied as a potential cancer therapeutic agent. Hsp90 is overexpressed in many types of cancer cells, and its inhibition can lead to the degradation of oncogenic proteins and induce cell death. 2-[benzyl(methylsulfonyl)amino]-N-(2,4,5-trichlorophenyl)acetamide has shown promising results in preclinical studies as a potent and selective Hsp90 inhibitor. It has been tested in various cancer cell lines and animal models, including breast cancer, lung cancer, and glioblastoma.